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Compound of Interest

Compound Name: 4-Fluoro-N,N-dimethylaniline

Cat. No.: B181188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, purification, reactivity, and safety information for 4-Fluoro-N,N-
dimethylaniline. This compound is a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and dyes.

Core Properties and Data

4-Fluoro-N,N-dimethylaniline is a substituted aniline featuring a fluorine atom at the para
position and two methyl groups on the nitrogen atom. Its unique electronic properties,
conferred by the fluorine and dimethylamino groups, make it a versatile building block in
organic synthesis.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Fluoro-N,N-
dimethylaniline.
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Property Value

CAS Number 403-46-3

Molecular Formula CsHioFN

Molecular Weight 139.17 g/mol

Appearance White to yellow crystalline solid or liquid
Melting Point 35-39 °C

Boiling Point 200 °C (at 760 mmHg)

Purity >98% (GC)

INChl Key YJEHCGOJINJUOII-UHFFFAOY SA-N
SMILES CN(C)clcec(F)ecl

Spectroscopic Data

The following table outlines the characteristic spectroscopic data for 4-Fluoro-N,N-

dimethylaniline.

Spectroscopic Technique

Characteristic Peaks/Signals

Signals corresponding to the N-methyl protons

1H NMR _
and the aromatic protons.
Resonances for the N-methyl carbons and the
13C NMR aromatic carbons, with splitting patterns
indicative of fluorine coupling.
ETIR Characteristic vibrational bands for C-N, C-F,

and aromatic C-H bonds.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight, along with characteristic

fragmentation patterns.
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Experimental Protocols
Synthesis of 4-Fluoro-N,N-dimethylaniline

A common method for the synthesis of 4-Fluoro-N,N-dimethylaniline is the N-methylation of
4-fluoroaniline. The following protocol is a representative example.

Materials:

e 4-fluoroaniline

o Formaldehyde (37% aqueous solution)
e Sodium borohydride (NaBHa)

e Methanol

o Dichloromethane

o Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve 4-fluoroaniline (1 equivalent) in methanol.

e Cool the solution to 0 °C in an ice bath.

e Slowly add formaldehyde solution (2.2 equivalents) to the cooled solution while stirring.

e Stir the mixture at 0 °C for 1 hour.

» In a separate flask, prepare a solution of sodium borohydride (2.5 equivalents) in a small
amount of cold water.
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e Slowly add the sodium borohydride solution to the reaction mixture, maintaining the
temperature below 20 °C.

 After the addition is complete, allow the reaction to warm to room temperature and stir for an
additional 12 hours.

e Remove the methanol under reduced pressure.

» To the residue, add dichloromethane and a saturated solution of sodium bicarbonate.

o Separate the organic layer, and extract the agueous layer with dichloromethane.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the solution and concentrate under reduced pressure to obtain the crude product.

Purification

The crude 4-Fluoro-N,N-dimethylaniline can be purified by vacuum distillation or column
chromatography on silica gel. Due to the basic nature of the aniline, it is advisable to use a
solvent system containing a small amount of a basic modifier (e.g., triethylamine) during
column chromatography to prevent streaking.

Chemical Reactivity

The dimethylamino group is a strong activating group, making the aromatic ring of 4-Fluoro-
N,N-dimethylaniline highly susceptible to electrophilic aromatic substitution. The fluorine atom
has a deactivating inductive effect but a weak activating mesomeric effect. The substitution
pattern is primarily directed to the ortho position relative to the dimethylamino group.

Ortho-substituted product

Electrophilic Aromatic Substitution
4-Fluoro-N,N-dimethylaniline
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Caption: Reactivity of 4-Fluoro-N,N-dimethylaniline in electrophilic aromatic substitution.

Biological Activity and Applications

4-Fluoro-N,N-dimethylaniline is primarily used as an intermediate in the synthesis of various
target molecules. Its incorporation into bioactive compounds can influence their
pharmacokinetic and pharmacodynamic properties. The fluorine atom can enhance metabolic
stability and binding affinity.

Studies have also investigated its fluorescence properties, indicating that it exhibits regular
fluorescence from a locally excited state, which is relevant for its potential use in fluorescent
probes.

Safety and Toxicology

Specific toxicological data for 4-Fluoro-N,N-dimethylaniline is limited. However, data for the
parent compound, N,N-dimethylaniline, and the starting material, 4-fluoroaniline, provide
guidance on its potential hazards.

 Toxicity: Anilines are generally considered toxic and can be harmful if swallowed, in contact
with skin, or if inhaled. They can cause methemoglobinemia, leading to cyanosis.[1]

« Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

o Flammability: The compound is a combustible liquid.
» Disposal: Dispose of in accordance with local regulations for hazardous waste.

The oral LD50 for 4-fluoroaniline in rats is reported to be 417 mg/kg.[2] The oral LD50 for N,N-
dimethylaniline in rats is 1410 mg/kg.[3]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and purification of 4-
Fluoro-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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